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Cat. No.: B166808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This document provides a detailed technical overview of the molecular weight of (E)-4,4-
Dimethyl-2-pentene (CAS No: 690-08-4). The primary focus is the calculation of its molecular

weight based on its chemical formula and the experimental methods for its determination.

(E)-4,4-Dimethyl-2-pentene is an unsaturated aliphatic hydrocarbon, specifically an alkene,

with the molecular formula C7H14.[1][2][3][4][5][6] Its structure is characterized by a five-

carbon chain with a double bond at the second position and two methyl groups on the fourth

carbon.[1] The "(E)" designation specifies the trans configuration of substituents across the

double bond. This guide presents the compound's elemental composition and molecular weight

in a structured format and outlines the general experimental protocol for molecular weight

determination using mass spectrometry.

Compound Identification and Properties
(E)-4,4-Dimethyl-2-pentene is a clear liquid at room temperature.[1] Due to the presence of a

carbon-carbon double bond, it serves as a reactive intermediate in organic synthesis.[1]

Table 1: Compound Identification
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Identifier Value Source

IUPAC Name (E)-4,4-dimethylpent-2-ene [1][5]

Synonyms trans-4,4-Dimethyl-2-pentene [2][3]

CAS Number 690-08-4 [1][2][3][7]

Chemical Formula C7H14 [1][2][3][5][6]

InChI Key
BIDIHFPLDRSAMB-

AATRIKPKSA-N
[1][7]

| SMILES | C/C=C/C(C)(C)C |[1][4] |

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Calculation from Chemical Formula
The chemical formula for (E)-4,4-Dimethyl-2-pentene is C7H14. The molecular weight is

calculated as follows:

Atomic weight of Carbon (C): ~12.011 g/mol

Atomic weight of Hydrogen (H): ~1.008 g/mol

Calculation: Molecular Weight = (7 × 12.011 g/mol ) + (14 × 1.008 g/mol ) Molecular Weight =

84.077 g/mol + 14.112 g/mol Molecular Weight = 98.189 g/mol

Various sources confirm the molecular weight is approximately 98.19 g/mol .[1][2][4][5][7] The

monoisotopic mass is 98.109550448 Da.[5]

Table 2: Molecular Weight Summary
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Parameter Value

Chemical Formula C7H14

Number of Carbon Atoms 7

Number of Hydrogen Atoms 14

Average Molecular Weight 98.19 g/mol [1][2][4][5][7]

| Monoisotopic Molecular Weight | 98.110 Da |

Logical Workflow for Molecular Weight Calculation
The process of determining the molecular weight from the compound name is a sequential

workflow. This can be visualized as follows:

Compound Name
(E)-4,4-Dimethyl-2-pentene

Deconstruct Name
- Pentene (5-C chain)
- 2-ene (C=C at C2)

- 4,4-Dimethyl (2x CH3 at C4)

Analyze Determine Structure
CH3-CH=CH-C(CH3)3

Synthesize Derive Chemical Formula
C7H14

Count Atoms Sum Atomic Weights
(7 * C) + (14 * H)

Apply Calculated Molecular Weight
98.19 g/mol

Calculate

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Experimental Protocols for Molecular Weight
Verification
While theoretical calculation provides a precise molecular weight, experimental verification is

crucial. For a volatile organic compound like (E)-4,4-Dimethyl-2-pentene, several methods are

applicable.

Mass Spectrometry
Mass spectrometry is a modern, highly accurate technique for determining the molecular

weight of a compound.[8] It measures the mass-to-charge ratio (m/z) of ionized molecules.
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Objective: To determine the molecular weight of (E)-4,4-Dimethyl-2-pentene by identifying its

molecular ion peak (M•+).

Methodology:

Sample Introduction: A small, pure sample of the liquid compound is injected into the mass

spectrometer. Given its volatility (Boiling Point: 76.7 °C), it is readily vaporized in the

instrument's inlet.[2]

Ionization: The gaseous molecules are bombarded with high-energy electrons. This process,

known as Electron Ionization (EI), removes an electron from the molecule to form a positively

charged molecular ion (M•+).[7]

Acceleration: The newly formed ions are accelerated by an electric field to give them all the

same kinetic energy.

Deflection: The ions then travel through a magnetic field, which deflects them. The degree of

deflection depends on the mass-to-charge ratio; lighter ions are deflected more than heavier

ones.

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak with

the highest m/z value typically corresponds to the molecular ion (M•+), directly indicating the

molecular weight of the compound. For (E)-4,4-Dimethyl-2-pentene, this peak would be

observed at an m/z value of approximately 98.

Dumas or Victor Meyer Method
Historically, the molecular weight of volatile liquids was determined using methods based on

the ideal gas law (PV=nRT), such as the Dumas or Victor Meyer methods.[8][9][10] These

techniques involve vaporizing a known mass of the substance and measuring the volume,

temperature, and pressure of the resulting gas to calculate the number of moles and,

subsequently, the molecular weight.[8][9][10]
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Sample Preparation

Mass Spectrometry

Inject Pure Sample

Vaporize Sample

Ionize Molecules (EI)

Accelerate Ions

Deflect in Magnetic Field

Detect Ions

Analyze Mass Spectrum
Identify Molecular Ion Peak (M•+)

Click to download full resolution via product page

Caption: Experimental workflow for Mass Spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b166808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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